Cas no 13452-16-9 (5-Chloro-2-methyl-6-nitro-1,3-benzoxazole)

• Product Name: 5-Chloro-2-methyl-6-nitro-1,3-benzoxazole
• CAS No: 13452-16-9
• MF: C₈H₅ClN₂O₃
• MW: 212.58990073204
• MDL: MFCD00804971
• CID: 890793
• Update Time: 2025-06-14

5-Chloro-2-methyl-6-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-Methyl-6-Nitrobenzoxazole
• 5-Chloro-2-methyl-6-nitro-1,3-benzoxazole
• 2-Methyl-5-chlor-6-nitro-benzoxazol
• 2-methyl-5-chloro-6-nitrobenzoxazole
• 5-Chlor-2-methyl-6-nitro-benzoxazol
• 5-chloro-2-methyl-6-nitro-benzooxazole
• 5-chloro-2-methyl-6-nitro-benzoxazole

• MDL： MFCD00804971
• Inchi： 1S/C8H5ClN2O3/c1-4-10-6-2-5(9)7(11(12)13)3-8(6)14-4/h2-3H,1H3
• InChI Key： HLNUPKJPTAHIEV-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1[N+](=O)[O-])OC(C)=N2

Computed Properties

• Exact Mass: 211.99900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 71.85000
• LogP: 3.22100

5-Chloro-2-methyl-6-nitro-1,3-benzoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-Chloro-2-methyl-6-nitro-1,3-benzoxazole

Comprehensive Overview of 5-Chloro-2-methyl-6-nitro-1,3-benzoxazole (CAS No. 13452-16-9)

5-Chloro-2-methyl-6-nitro-1,3-benzoxazole (CAS No. 13452-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its unique benzoxazole core, is widely studied for its potential applications in drug discovery and material science. The presence of functional groups such as chloro, methyl, and nitro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitrobenzoxazole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in their antimicrobial and anti-inflammatory properties, aligning with the global focus on combating antibiotic resistance. The compound’s CAS No. 13452-16-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural versatility also makes it a candidate for fluorescence probes and organic electronics, addressing trends in sustainable technology.

The synthesis of 5-Chloro-2-methyl-6-nitro-1,3-benzoxazole involves multi-step reactions, often starting from 2-amino-4-chlorophenol. Optimized protocols emphasize green chemistry principles, reducing hazardous byproducts—a topic highly prioritized in modern industrial practices. Analytical techniques like HPLC and NMR are critical for purity verification, ensuring compliance with regulatory standards for research-grade chemicals.

From an SEO perspective, queries such as "5-Chloro-2-methyl-6-nitro-1,3-benzoxazole uses" or "CAS 13452-16-9 suppliers" highlight user intent for both academic and commercial purposes. This compound’s niche applications in photodynamic therapy and catalysis further elevate its profile. As industries pivot toward eco-friendly solutions, derivatives of benzoxazole are explored for biodegradable materials, resonating with environmental concerns.

Quality control is paramount when handling 13452-16-9, with storage recommendations emphasizing protection from light and moisture to maintain stability. Suppliers often provide technical data sheets detailing solubility (DMSO or ethanol) and melting points, catering to laboratory safety protocols. The compound’s molecular weight (212.6 g/mol) and structural formula (C8H5ClN2O3) are frequently referenced in peer-reviewed journals.

Emerging studies explore 5-Chloro-2-methyl-6-nitro-1,3-benzoxazole as a scaffold for kinase inhibitors, tapping into the booming market for targeted cancer therapies. Its nitro group offers redox-active properties, relevant in designing bioimaging agents. Such multidisciplinary applications align with the rise of precision medicine and AI-driven drug design, frequently discussed in scientific forums.

In summary, CAS No. 13452-16-9 represents a fusion of traditional chemistry and innovative applications. Its adaptability across pharmaceuticals, materials science, and environmental technology underscores its enduring value. For researchers sourcing this compound, verifying supplier certifications and analytical reports ensures optimal outcomes in experimental workflows.